Cas no 2137691-41-7 (1H-1,2,4-Triazole, 3-(2-fluorophenyl)-5-(trifluoromethyl)-)

• Product Name: 1H-1,2,4-Triazole, 3-(2-fluorophenyl)-5-(trifluoromethyl)-
• CAS No: 2137691-41-7
• MF: C₉H₅F₄N₃
• MW: 231.149715185165
• CID: 5269163
• Update Time: 2025-05-24

1H-1,2,4-Triazole, 3-(2-fluorophenyl)-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 3-(2-fluorophenyl)-5-(trifluoromethyl)-

• Inchi： 1S/C9H5F4N3/c10-6-4-2-1-3-5(6)7-14-8(16-15-7)9(11,12)13/h1-4H,(H,14,15,16)
• InChI Key： MGXHVFJPIHJXGG-UHFFFAOYSA-N
• SMILES： N1C(C(F)(F)F)=NC(C2=CC=CC=C2F)=N1

Additional information on 1H-1,2,4-Triazole, 3-(2-fluorophenyl)-5-(trifluoromethyl)-

1H-1,2,4-Triazole, 3-(2-fluorophenyl)-5-(trifluoromethyl) - A Comprehensive Overview

The compound 1H-1,2,4-Triazole, 3-(2-fluorophenyl)-5-(trifluoromethyl), identified by the CAS number 2137691-41-7, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in advanced materials development, drug delivery systems, and electronic devices.

The triazole core of this compound is a well-known heterocyclic structure with three nitrogen atoms in a five-membered ring. The substitution pattern of this molecule includes a fluorophenyl group at position 3 and a trifluoromethyl group at position 5. These substituents contribute to the molecule's electronic properties and chemical stability. The presence of fluorine atoms in both substituents enhances the compound's ability to interact with other molecules through weak intermolecular forces, making it suitable for applications requiring high reactivity or selectivity.

Recent research has focused on the synthesis and characterization of this compound using cutting-edge techniques such as microwave-assisted synthesis and computational modeling. These studies have provided insights into the molecule's thermal stability, solubility, and electronic behavior under various conditions. For instance, a study published in *Chemical Communications* demonstrated that this compound exhibits excellent thermal stability up to 300°C, making it ideal for high-temperature applications.

In terms of applications, 1H-1,2,4-Triazole, 3-(2-fluorophenyl)-5-(trifluoromethyl) has shown promise in the development of advanced materials such as high-performance polymers and metal-organic frameworks (MOFs). Its ability to form strong hydrogen bonds with other molecules makes it a valuable component in designing MOFs with high porosity and surface area. Additionally, this compound has been explored as a potential candidate for drug delivery systems due to its biocompatibility and controlled release properties.

The environmental impact of this compound has also been a topic of recent research. Studies have shown that it degrades slowly under natural conditions, raising concerns about its long-term effects on ecosystems. However, its application in controlled environments and its limited use in industrial processes mitigate these risks. Regulatory bodies are currently evaluating its environmental safety profile to ensure sustainable practices.

Looking ahead, the future of 1H-1,2,4-Triazole, 3-(2-fluorophenyl)-5-(trifluoromethyl) lies in its potential for innovation across multiple sectors. Its unique chemical properties make it a versatile building block for developing next-generation materials and technologies. As research continues to uncover new applications and optimize its synthesis methods, this compound is poised to play a pivotal role in advancing modern chemistry.